4-Methyl-1,3-dioxane-4-carboxylic acid

• CAS No.: 159077-55-1
• Molecular Formula: C6H10O4
• Molecular Weight: 146.142
• IUPAC Name: 4-methyl-1,3-dioxane-4-carboxylic acid
• InChI: InChI=1S/C6H10O4/c1-6(5(7)8)2-3-9-4-10-6/h2-4H2,1H3,(H,7,8)
• InChI Key: GEBXVMZBIGOEDO-UHFFFAOYSA-N
• SMILES: CC1(CCOCO1)C(=O)O
• Synonyms: 1,3-Dioxane-4-carboxylicacid,4-methyl-(9CI)

Description

4-Methyl-1,3-dioxane-4-carboxylic acid is a six-membered cyclic ether (1,3-dioxane) derivative with a methyl group and a carboxylic acid substituent at the 4-position. The 1,3-dioxane scaffold is notable for its conformational flexibility and ability to modulate physicochemical properties, such as solubility and metabolic stability, which are critical in drug design.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Dioxane/Dioxolane Derivatives

Compound Name	Ring Type	Substituents	Key Properties/Activities	References
4-Methyl-1,3-dioxane-4-carboxylic acid	1,3-dioxane	Methyl and COOH at C4	Hypothetical; expected stability from 6-membered ring	–
(3S)-1,3-Dioxane-2-methyl-4-carboxylic acid	1,3-dioxane	Methyl at C2, COOH at C4 (stereospecific)	Not reported; synthetic intermediate potential
2-Oxo-1,3-dioxolane-4-carboxylic acid	1,3-dioxolane	Oxo at C2, COOH at C4	High reactivity due to 5-membered ring strain; used in polymer synthesis

Key Observations :

• Substituent Positioning : The methyl and carboxylic acid groups at the same carbon (C4) in the target compound may introduce steric hindrance, affecting reactivity and intermolecular interactions compared to (3S)-1,3-dioxane-2-methyl-4-carboxylic acid .

Heterocyclic Carboxylic Acids with Varied Ring Systems

Table 2: Comparison with Other Heterocyclic Carboxylic Acids

Compound Name	Heterocycle	Substituents	Biological Activities	References
4-Methyl-2,2-dioxo-1H-benzothiazine-3-carboxylic acid	Benzothiazine	Methyl, dioxo, COOH	Anti-inflammatory, analgesic
4-Methyl-1,3-thiazole-5-carboxylic acid derivatives	Thiazole	Methyl at C4, COOH at C5	Xanthine oxidase inhibition, antioxidant
4-Methyl-1,2,3-selenadiazole-5-carboxylic acid amides	Selenadiazole	Methyl, COOH amide	Antitumor, antibacterial

Key Observations :

• Electronic Effects: Benzothiazine derivatives exhibit aromatic conjugation, enhancing π-π stacking interactions in biological targets, whereas non-aromatic dioxanes rely on hydrogen bonding (via COOH) and steric effects .
• Pharmacological Profiles : Thiazole and selenadiazole derivatives demonstrate enzyme inhibition (e.g., xanthine oxidase) and antimicrobial activity, suggesting that the target dioxane derivative could be optimized for similar applications by modifying substituent patterns .